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Compound of Interest

Compound Name: 3-Picoline,5-butyl-

CAS No.: 104293-90-5

Cat. No.: B563990

Get Quote

Executive Summary
Topic: Structural Authentication and CAS Retrieval Strategy for 3-Butyl-5-methylpyridine

Primary Identifier (IUPAC): 3-butyl-5-methylpyridine Molecular Formula: C₁₀H₁₅N[1]

The identification of specific alkylpyridine isomers, such as 3-butyl-5-methylpyridine (often

queried as 5-butyl-3-methylpyridine), presents a unique challenge in chemical informatics.

Unlike symmetrically substituted lutidines (e.g., 3,5-dimethylpyridine, CAS 591-22-0) or

common monosubstituted analogs (e.g., 3-butylpyridine, CAS 539-32-2), asymmetric 3,5-

dialkylpyridines often lack indexed entries in public-tier databases (PubChem, ChemSpider).[1]

This guide provides a Senior Scientist’s protocol for the structural validation, synthesis, and

database retrieval of this compound. It shifts the focus from a passive "lookup" to an active

structural confirmation workflow, ensuring that researchers are working with the exact

regioisomer required for SAR (Structure-Activity Relationship) or ligand design.[1]

Part 1: Chemical Identity & Nomenclature Matrix
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To successfully retrieve the CAS number or procure this material, one must first correct the

nomenclature to standard IUPAC conventions (Alphabetical order of substituents: Butyl before

Methyl).

The Identity Matrix
Use the following descriptors for precise database querying (SciFinder-n, Reaxys, or vendor

catalogs).

Descriptor Value Technical Note

Preferred IUPAC Name 3-butyl-5-methylpyridine

User Query Correction: "5-

butyl-3-methyl" is chemically

valid but alphabetically non-

standard.[1]

SMILES CCCCc1cncc(C)c1
Use for substructure

searching.

InChI String

InChI=1S/C10H15N/c1-3-4-5-

10-6-9(2)7-11-8-10/h6-8H,3-

5H2,1-2H3

Standardizes

tautomers/protonation states.

[1]

InChIKey
Computed via standard

algorithm

Use this hash for exact

database matches to avoid

isomer confusion.

Molecular Weight 149.23 g/mol Monoisotopic Mass: 149.1204

CAS Registry Status Provisional/Rare

Critical Insight: Asymmetric

3,5-dialkylpyridines often do

not have a "common" CAS in

public domains.[1] They are

indexed by structure. Closest

analog: 3-Ethyl-5-

methylpyridine (CAS 3999-78-

8).[1][2]
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Part 2: Structural Validation Protocol (The "Lookup"
Logic)[1]
When a direct CAS hit is unavailable, the researcher must validate the compound's identity

through predictive analytics and spectroscopic confirmation. This protocol prevents the

common error of confusing the 3,5-isomer (meta-like) with the 2,5-isomer (para-like, often

Fusaric acid derivatives).[1]

The Regioisomer Discrimination Workflow
The 3,5-substitution pattern preserves the

symmetry of the pyridine ring only if substituents are identical. For 3-butyl-5-methylpyridine, the
symmetry is broken, but the magnetic environment remains distinct from 2,X-isomers.[1]

Graphviz Diagram: Isomer Verification Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unknown Alkylpyridine Sample

Step 1: GC-MS Analysis
(Molecular Ion m/z 149)

Fragmentation Pattern
(McLafferty Rearrangement?)

Confirm Alkyl Chain

Step 2: 1H NMR (Aromatic Region)

Check Aromatic Signals
(Positions 2, 4, 6)

Isomer: 2,5-Disubstituted
(3 distinct signals, J_ortho present)

Strong Coupling (J=8Hz)

Isomer: 3,5-Disubstituted
(2 singlets/broad doublets, J_meta ~2Hz)

Weak Coupling (J=2Hz)

Click to download full resolution via product page

Figure 1: Decision tree for distinguishing 3,5-disubstituted pyridines from 2,5-isomers using

NMR coupling constants.

Spectroscopic Fingerprint (Expected)[1]
1H NMR (CDCl₃):

8.2-8.3 ppm: Two signals corresponding to H2 and H6.[1] In 3,5-substitution, these protons
are chemically equivalent only if substituents are identical.[1] With Butyl/Methyl, they will
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appear as two distinct signals very close together (or overlapping) with small meta-
coupling (

Hz).[1]

7.3-7.4 ppm: One signal for H4. It typically appears as a triplet of triplets (or broad singlet)
due to meta-coupling to both H2 and H6.[1]

Key Differentiator: The absence of ortho-coupling (

Hz) rules out 2,3- or 2,5-substitution.[1]

Part 3: Synthesis & Procurement Strategy
Since 3-butyl-5-methylpyridine is not a commodity chemical (unlike 3-picoline), "looking it up"

often fails.[1] The professional approach is to define its synthesis route to validate its existence

or request custom synthesis.

The Suzuki-Miyaura Cross-Coupling Route
The most reliable route to asymmetric 3,5-pyridines avoids the harsh conditions of Chichibabin

synthesis (which favors 2,4/2,6 positions).[1]

Protocol:

Starting Material: 3,5-Dibromopyridine (CAS 625-92-3).[1]

Step A (Controlled Mono-coupling): React with 1.0 eq Methylboronic acid (Pd(dppf)Cl₂,

K₂CO₃, Dioxane/H₂O).[1]

Target Intermediate: 3-bromo-5-methylpyridine (CAS 3430-16-8).[1]

Step B (Second Coupling): React intermediate with n-Butylboronic acid (or n-Butylzinc

bromide for Negishi coupling).

Graphviz Diagram: Synthesis Pathway

3,5-Dibromopyridine
(CAS 625-92-3)

Suzuki Coupling A
(1.0 eq MeB(OH)2)

Intermediate:
3-Bromo-5-methylpyridine

Suzuki/Negishi B
(n-BuB(OH)2 / n-BuZnBr)

Target:
3-Butyl-5-methylpyridine
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Click to download full resolution via product page

Figure 2: Stepwise synthetic route for asymmetric 3,5-functionalization of the pyridine core.

Part 4: Database Retrieval Instructions (The
"Lookup")
Do not rely on Google for this specific isomer. Use the following "Self-Validating" search

protocol in professional databases (SciFinder-n / Reaxys):

Do NOT search by name: "5-butyl-3-methylpyridine" may fail due to nomenclature variations.

[1]

Search by Substructure:

Draw the Pyridine ring.

Lock positions 2, 4, and 6 as Hydrogen (H).[1]

Place a Methyl group at position 3.[3][4]

Place a Butyl chain (C4) at position 5.

Search by Formula + Fragment:

Query: Formula C10H15N AND Fragment Pyridine.

Filter results by "Isomer" to separate from 4-butyl-2-methylpyridine.[1]

Why the CAS might be "Missing"
If the search returns no CAS number, the compound is classified as a Novel Chemical Entity

(NCE) in the context of the registry. In this case, you must:

Use the SMILES code for internal registration.

Refer to the compound as "Analogue of CAS 3999-78-8 (3-Ethyl-5-methylpyridine)" in

regulatory documents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS Common Chemistry [commonchemistry.cas.org]

2. Pyridine, 3-ethyl-5-methyl- | C8H11N | CID 19901 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 3-Methylpyridine - Wikipedia [en.wikipedia.org]

4. 3-Methylpyridine | (C5H4N)CH3 | CID 7970 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 3-Butylpyridine | C9H13N | CID 10874 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. 2,6-Di-tert-butyl-4-methylpyridine 98 38222-83-2 [sigmaaldrich.com]

To cite this document: BenchChem. [Precision Identification of 3-Butyl-5-methylpyridine: A
Technical Framework]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563990/docs#precision-identification-of-3-butyl-5-
methylpyridine-a-technical-framework]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://pubchem.ncbi.nlm.nih.gov/compound/19901
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butylpyridine
https://www.sigmaaldrich.com/SG/en/product/aldrich/249505
https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://www.benchchem.com/product/b563990?utm_src=pdf-custom-synthesis#bc-rfq
https://commonchemistry.cas.org/detail?cas_rn=38222-83-2
https://pubchem.ncbi.nlm.nih.gov/compound/Pyridine_-3-ethyl-5-methyl
https://en.wikipedia.org/wiki/3-Methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butylpyridine
https://www.sigmaaldrich.com/SG/en/product/aldrich/249505
https://www.benchchem.com/product/b563990/docs#precision-identification-of-3-butyl-5-methylpyridine-a-technical-framework
https://www.benchchem.com/product/b563990/docs#precision-identification-of-3-butyl-5-methylpyridine-a-technical-framework
https://www.benchchem.com/product/b563990/docs#precision-identification-of-3-butyl-5-methylpyridine-a-technical-framework
https://www.benchchem.com/product/b563990/docs#precision-identification-of-3-butyl-5-methylpyridine-a-technical-framework
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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